88-17-5

2-(Trifluoromethyl)aniline

In Stock

• CAS RN:
• 88-17-5

• Formula:
• C7H6F3N

• InChI:
• InChI=1S/C7H6F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4H,11H2

• InChIKey:
• VBLXCTYLWZJBKA-UHFFFAOYSA-N

• 2-trifluoromethylaniline appears as a colorless liquid with a fishlike odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.

Methyl 1-Methyl-L-Tryptophanate Hydrochloride

In Stock

• CAS RN:
• 888-17-5

• Formula:
• C13H17ClN2O2

• InChI:
• InChI=1S/C13H16N2O2.ClH/c1-15-8-9(7-11(14)13(16)17-2)10-5-3-4-6-12(10)15;/h3-6,8,11H,7,14H2,1-2H3;1H/t11-;/m0./s1

• InChIKey:
• SDUCWWZYETZNJF-MERQFXBCSA-N

• Methyl 1-Methyl-L-Tryptophanate Hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2O2 and its molecular weight is 268.74. The purity is usually 95%.

3-Methylcatechol

In Stock

• CAS RN:
• 488-17-5

• Formula:
• C7H8O2

• InChI:
• InChI=1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3

• InChIKey:
• PGSWEKYNAOWQDF-UHFFFAOYSA-N

• 3-methylcatechol is a methylcatechol carrying a methyl substituent at position 3. It is a xenobiotic metabolite produced by some bacteria capable of degrading nitroaromatic compounds present in pesticide-contaminated soil samples. It has a role as a bacterial xenobiotic metabolite.
  3-methyl-benzene-1,2-diol is a solid. This compound belongs to the catechols. These are compounds containing a 1,2-benzenediol moeity. 3-methyl-benzene-1,2-diol targets the protein biphenyl-2,3-diol 1,2-dioxygenase.

2-(1-(Methoxymethyl)-2-propenyl)phenyl methylcarbamate

• CAS RN:
• 18188-17-5

• Formula:
• C13H17NO3

• InChI:
• InChI=1S/C13H17NO3/c1-4-10(9-16-3)11-7-5-6-8-12(11)17-13(15)14-2/h4-8,10H,1,9H2,2-3H3,(H,14,15)

• InChIKey:
• DHGJHURZBNKHAO-UHFFFAOYSA-N

• 2-(1-(Methoxymethyl)-2-propenyl)phenyl methylcarbamate is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.

4-{[(tert-butoxy)carbonyl]amino}-2,6-dichloropyridine-3-carboxylic acid

In Stock

• CAS RN:
• 929288-17-5

• Formula:
• C11H12Cl2N2O4

• 4-{[(tert-butoxy)carbonyl]amino}-2,6-dichloropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H12Cl2N2O4 and its molecular weight is 307.1. The purity is usually 95%.

5-[2-(Methoxycarbonyl)-3-thienyl]-2-furoic acid

In Stock

• CAS RN:
• 241488-17-5

• Formula:
• C11H8O5S

• InChI:
• InChI=1S/C11H8O5S/c1-15-11(14)9-6(4-5-17-9)7-2-3-8(16-7)10(12)13/h2-5H,1H3,(H,12,13)

• InChIKey:
• YENXSQRGGUCQBA-UHFFFAOYSA-N

• 5-[2-(Methoxycarbonyl)-3-thienyl]-2-furoic acid is a useful research compound. Its molecular formula is C11H8O5S and its molecular weight is 252.24. The purity is usually 95%.

1-N,1-N-diethyl-4-(piperidine-1-sulfonyl)benzene-1,2-diamine

In Stock

• CAS RN:
• 327088-17-5

• Formula:
• C15H25N3O2S

• InChI:
• InChI=1S/C15H25N3O2S/c1-3-17(4-2)15-9-8-13(12-14(15)16)21(19,20)18-10-6-5-7-11-18/h8-9,12H,3-7,10-11,16H2,1-2H3

• InChIKey:
• PMNGXIPICXHZJG-UHFFFAOYSA-N

• 1-N,1-N-diethyl-4-(piperidine-1-sulfonyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C15H25N3O2S and its molecular weight is 311.44. The purity is usually 95%.

7-hydroxy-9-(3-methoxyphenyl)-1-methyl-3-(3-phenylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848688-17-5

• Formula:
• C25H27N5O4

• InChI:
• InChI=1S/C25H27N5O4/c1-27-22-21(23(32)28(25(27)33)13-7-10-17-8-4-3-5-9-17)30-16-19(31)15-29(24(30)26-22)18-11-6-12-20(14-18)34-2/h3-6,8-9,11-12,14,19,31H,7,10,13,15-16H2,1-2H3

• InChIKey:
• GZSKHUTUODKPJH-UHFFFAOYSA-N

• 7-hydroxy-9-(3-methoxyphenyl)-1-methyl-3-(3-phenylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H27N5O4 and its molecular weight is 461.522. The purity is usually 95%.

4-(2-(4,6-difluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide

In Stock

• CAS RN:
• 851988-17-5

• Formula:
• C18H18F2N4O3S2

• InChI:
• InChI=1S/C18H18F2N4O3S2/c1-3-24(4-2)29(26,27)13-7-5-11(6-8-13)17(25)22-23-18-21-16-14(20)9-12(19)10-15(16)28-18/h5-10H,3-4H2,1-2H3,(H,21,23)(H,22,25)

• InChIKey:
• NYAYTGVSKOIZJD-UHFFFAOYSA-N

• 4-(2-(4,6-difluorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-diethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H18F2N4O3S2 and its molecular weight is 440.48. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-{[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 872988-17-5

• Formula:
• C19H20N4O3S2

• InChI:
• InChI=1S/C19H20N4O3S2/c1-11-19(28-12(2)20-11)14-6-8-18(23-22-14)27-10-17(24)21-13-5-7-15(25-3)16(9-13)26-4/h5-9H,10H2,1-4H3,(H,21,24)

• InChIKey:
• XIDXYMIHSMFTCT-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-{[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H20N4O3S2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.

N-(3-chloro-4-fluorophenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-17-5

• Formula:
• C22H23ClFN3OS

• InChI:
• InChI=1S/C22H23ClFN3OS/c23-17-13-15(9-10-18(17)24)25-20(28)14-29-21-16-7-3-4-8-19(16)26-22(27-21)11-5-1-2-6-12-22/h3-4,7-10,13,26H,1-2,5-6,11-12,14H2,(H,25,28)

• InChIKey:
• XEVBTLLCABSAPX-UHFFFAOYSA-N

• N-(3-chloro-4-fluorophenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H23ClFN3OS and its molecular weight is 431.95. The purity is usually 95%.

Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate

In Stock

• CAS RN:
• 898788-17-5

• Formula:
• C17H23NO3S

• InChI:
• InChI=1S/C17H23NO3S/c1-2-21-17(20)7-6-16(19)15-5-3-4-14(12-15)13-18-8-10-22-11-9-18/h3-5,12H,2,6-11,13H2,1H3

• InChIKey:
• OXHWWDKZKZANPS-UHFFFAOYSA-N

• Ethyl 4-oxo-4-[3-(thiomorpholinomethyl)phenyl]butyrate is a useful research compound. Its molecular formula is C17H23NO3S and its molecular weight is 321.4 g/mol. The purity is usually 95%.

N-ethylazetidin-3-amine dihydrochloride

In Stock

• CAS RN:
• 149088-17-5

• Formula:
• C5H14Cl2N2

• InChI:
• InChI=1S/C5H12N2.2ClH/c1-2-7-5-3-6-4-5;;/h5-7H,2-4H2,1H3;2*1H

• InChIKey:
• IETLPNNWMHRUGS-UHFFFAOYSA-N

• N-ethylazetidin-3-amine dihydrochloride, also known as N-ethylazetidin-3-amine dihydrochloride, is a useful research compound. Its molecular formula is C5H14Cl2N2 and its molecular weight is 173.08 g/mol. The purity is usually 95%.

Trovirdine

In Stock

• CAS RN:
• 149488-17-5

• Formula:
• C₁₃H₁₃BrN₄S

• InChI:
• InChI=1S/C13H13BrN4S/c14-10-4-5-12(17-9-10)18-13(19)16-8-6-11-3-1-2-7-15-11/h1-5,7,9H,6,8H2,(H2,16,17,18,19)

• InChIKey:
• HOCFDYZWQYGULA-UHFFFAOYSA-N

• Trovirdine(cas 149488-17-5)  is the prototype compound of a new class of non-nucleoside HIV-1 reverse transcriptase inhibitors.

1-(chloromethoxy)-2-fluorobenzene

In Stock

• CAS RN:
• 1394288-17-5

• Formula:
• C7H6ClFO

• 1-(chloromethoxy)-2-fluorobenzene is a useful research compound. Its molecular formula is C7H6ClFO and its molecular weight is 160.6. The purity is usually 95%.

5,5-difluoro-4,4-dimethylpent-2-ynoic acid

In Stock

• CAS RN:
• 2104288-17-5

• Formula:
• C7H8F2O2

• 5,5-difluoro-4,4-dimethylpent-2-ynoic acid is a useful research compound. Its molecular formula is C7H8F2O2 and its molecular weight is 162.1. The purity is usually 95%.

1-(4-Bromo-2,3-difluorophenyl)ethanol

In Stock

• CAS RN:
• 1823588-17-5

• Formula:
• C8H7BrF2O

• InChI:
• InChI=1S/C8H7BrF2O/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-4,12H,1H3

• InChIKey:
• XCJFOGOFZZTMEG-UHFFFAOYSA-N

• 1-(4-Bromo-2,3-difluorophenyl)ethanol is a useful research compound. Its molecular formula is C8H7BrF2O and its molecular weight is 237.04 g/mol. The purity is usually 95%.

tert-Butyl 3-(((4-chlorophenyl)thio)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1289388-17-5

• Formula:
• C17H24ClNO2S

• InChI:
• InChI=1S/C17H24ClNO2S/c1-17(2,3)21-16(20)19-10-4-5-13(11-19)12-22-15-8-6-14(18)7-9-15/h6-9,13H,4-5,10-12H2,1-3H3

• InChIKey:
• SIBAPGCHHOWVIR-UHFFFAOYSA-N

• Tert-Butyl 3-(((4-chlorophenyl)thio)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24ClNO2S and its molecular weight is 341.89. The purity is usually 95%.

2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide

Usually In Stock

• CAS RN:
• 1394688-17-5

• Formula:
• C14H14ClFN2O2S

• InChI:
• InChI=1S/C14H14ClFN2O2S/c1-10(2)18(12-7-5-11(16)6-8-12)21(19,20)13-4-3-9-17-14(13)15/h3-10H,1-2H3

• InChIKey:
• CBIBLFHVAYHEBH-UHFFFAOYSA-N

• 2-chloro-N-(4-fluorophenyl)-N-(propan-2-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C14H14ClFN2O2S and its molecular weight is 328.79. The purity is usually 95%.

1-[6-(Difluoromethyl)pyridazin-3-yl]pyrazole-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248288-17-5

• Formula:
• C9H6F2N4O2

• InChI:
• InChI=1S/C9H6F2N4O2/c10-8(11)6-1-2-7(14-13-6)15-4-5(3-12-15)9(16)17/h1-4,8H,(H,16,17)

• InChIKey:
• JNRFHPKRLYQVEV-UHFFFAOYSA-N

• 1-[6-(Difluoromethyl)pyridazin-3-yl]pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H6F2N4O2 and its molecular weight is 240.17. The purity is usually 95%.

5-Fluoro-4-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379988-17-5

• Formula:
• C16H19FN4O

• InChI:
• InChI=1S/C16H19FN4O/c1-12-8-14(2-5-19-12)22-10-13-3-6-21(7-4-13)16-15(17)9-18-11-20-16/h2,5,8-9,11,13H,3-4,6-7,10H2,1H3

• InChIKey:
• WSKVWXFTFNHIIJ-UHFFFAOYSA-N

• 5-Fluoro-4-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C16H19FN4O and its molecular weight is 302.353. The purity is usually 95%.